molecular formula C5H11N2O6P B1205686 beta-D-Aspartylaminomethylphosphonic acid CAS No. 90632-41-0

beta-D-Aspartylaminomethylphosphonic acid

Cat. No. B1205686
CAS RN: 90632-41-0
M. Wt: 226.12 g/mol
InChI Key: LFBBWSUAQUSSGN-GSVOUGTGSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Beta-D-Aspartylaminomethylphosphonic acid, also known as Beta-D-Aspartylaminomethylphosphonic acid, is a useful research compound. Its molecular formula is C5H11N2O6P and its molecular weight is 226.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality beta-D-Aspartylaminomethylphosphonic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about beta-D-Aspartylaminomethylphosphonic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

90632-41-0

Product Name

beta-D-Aspartylaminomethylphosphonic acid

Molecular Formula

C5H11N2O6P

Molecular Weight

226.12 g/mol

IUPAC Name

(2R)-4-amino-4-oxo-2-(phosphonomethylamino)butanoic acid

InChI

InChI=1S/C5H11N2O6P/c6-4(8)1-3(5(9)10)7-2-14(11,12)13/h3,7H,1-2H2,(H2,6,8)(H,9,10)(H2,11,12,13)/t3-/m1/s1

InChI Key

LFBBWSUAQUSSGN-GSVOUGTGSA-N

Isomeric SMILES

C([C@H](C(=O)O)NCP(=O)(O)O)C(=O)N

SMILES

C(C(C(=O)O)NCP(=O)(O)O)C(=O)N

Canonical SMILES

C(C(C(=O)O)NCP(=O)(O)O)C(=O)N

Other CAS RN

90632-41-0

synonyms

Asp-Amp
beta-D-aspartylaminomethylphosphonate
beta-D-aspartylaminomethylphosphonic acid

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.